Cas no 4608-07-5 (N~1~,N~5~-diphenylbenzene-1,2,4,5-tetramine)

• Product Name: N~1~,N~5~-diphenylbenzene-1,2,4,5-tetramine
• CAS No: 4608-07-5
• MF: C₁₈H₁₈N₄
• MW: 290.362323284149
• CID: 930189
• PubChem ID: 335616
• Update Time: 2025-04-19

N~1~,N~5~-diphenylbenzene-1,2,4,5-tetramine Chemical and Physical Properties

Names and Identifiers

• N~1~,N~5~-diphenylbenzene-1,2,4,5-tetramine
• 1,3-dianilino-4,6-diaminobenzene
• 1,3-Dianilino-4,6-diaminobenzol
• 1.5-Diamino-2.4-dianilinobenzol
• 1.5-Diamino-2.4-dianilino-benzol
• AC1L7HUI
• AG-F-58965
• CTK1D7738
• N1,N5-Diphenyl-benzen-1,2,4,5-tetrayltetraamin
• N1,N5-diphenylbenzene-1,2,4,5-tetramine
• N1,N5-diphenyl-benzene-1,2,4,5-tetrayltetraamine
• NSC345786
• SureCN5080900
• DTXSID40319481
• NSC-345786
• 4608-07-5
• SCHEMBL5080900

• Inchi： 1S/C18H18N4/c19-15-11-16(20)18(22-14-9-5-2-6-10-14)12-17(15)21-13-7-3-1-4-8-13/h1-12,21-22H,19-20H2
• InChI Key： JZEWEASFVWQVLN-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1C(=CC(=C(C=1)NC1C=CC=CC=1)N)N

Computed Properties

• Exact Mass: 290.15334
• Monoisotopic Mass: 290.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.284
• Boiling Point: 463.9°C at 760 mmHg
• Flash Point: 278.4°C
• Refractive Index: 1.764
• PSA: 76.1
• LogP: 5.64660